Cas no 947249-13-0 (5-Bromo-3-(difluoromethoxy)pyridin-2-amine)

5-Bromo-3-(difluoromethoxy)pyridin-2-amine structure

947249-13-0 structure

Product Name:5-Bromo-3-(difluoromethoxy)pyridin-2-amine

CAS No:947249-13-0

MF:C₆H₅BrF₂N₂O

MW:239.017507314682

MDL:MFCD12405789

CID:1035026

PubChem ID:42609056

Update Time:2024-10-25

5-Bromo-3-(difluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-3-(difluoromethoxy)pyridin-2-amine
- 5-bromo-3-(difluoromethoxy)-2-Pyridinamine
- 2-Amino-3-difluoromethoxy-5-bromopyridine
- 2-Amino-5-bromo-3-difluoromethoxypyridine
- 2-Amino-5-bromo-3-(difluoromethoxy)pyridine
- C6H5BrF2N2O
- KSCDCUDCOXNYJD-UHFFFAOYSA-N
- RB3035
- FCH1345272
- BC005074
- SY023184
- AB0035216
- ST2411828
- 5-Bromo-3-(difluoromethoxy)-2-pyridinamine (ACI)
- 2-Amino-3-difluoromethoxy-5-bromopyridine;2-Amino-5-bromo-3-difluoromethoxypyridine
- BCP31385
- DTXSID00915347
- DS-11545
- 947249-13-0
- MFCD12405789
- CS-W022317
- AKOS015916872
- 5-bromo-3-(difluoromethoxy)pyridine-2-amine
- SCHEMBL69487
- J-507787
- 2-Amino-3-(Difluoromethoxy)-5-Bromopyridine
- AC-22593
- DB-080011
- MDL： MFCD12405789
- Inchi： 1S/C6H5BrF2N2O/c7-3-1-4(12-6(8)9)5(10)11-2-3/h1-2,6H,(H2,10,11)
- InChI Key： KSCDCUDCOXNYJD-UHFFFAOYSA-N
- SMILES： FC(OC1C(N)=NC=C(Br)C=1)F

Computed Properties

Exact Mass: 237.955
Monoisotopic Mass: 237.955
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.1
XLogP3: 2.1

Experimental Properties

Color/Form: No data avaiable
Density: 1.752
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
Vapor Pressure: No data available

5-Bromo-3-(difluoromethoxy)pyridin-2-amine Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

5-Bromo-3-(difluoromethoxy)pyridin-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A232237-100mg	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	100mg	$20.0	2025-04-14
Ambeed	A232237-250mg	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	250mg	$31.0	2025-04-14
Ambeed	A232237-1g	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	1g	$77.0	2025-04-14
Ambeed	A232237-5g	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	5g	$384.0	2025-04-14
Ambeed	A232237-10g	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	10g	$767.0	2025-04-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OT116-200mg	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	200mg	470.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OT116-50mg	5-Bromo-3-(difluoromethoxy)pyridin-2-amine	947249-13-0	98%	50mg	187.0CNY	2021-08-04
Chemenu	CM119007-1g	2-Amino-5-bromo-3-(difluoromethoxy)pyridine	947249-13-0	98%	1g	$194	2021-08-06
Chemenu	CM119007-5g	2-Amino-5-bromo-3-(difluoromethoxy)pyridine	947249-13-0	98%	5g	$532	2021-08-06
Chemenu	CM119007-10g	2-Amino-5-bromo-3-(difluoromethoxy)pyridine	947249-13-0	98%	10g	$957	2021-08-06

5-Bromo-3-(difluoromethoxy)pyridin-2-amine Production Method

Production Method 1

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 min, 0 °C; 20 min, 0 °C

Reference

: Preparation of imidazolopyridines and -pyrimidines as tricyclic DLK inhibitors and uses thereof

, World Intellectual Property Organization, , ,

Production Method 2

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: Bromine Solvents: Acetic acid ; rt; 2 h, rt

Reference

: Preparation of pyrazole compounds as Raf inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

39903-01-0

947249-13-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: 1,2-Dimethoxyethane , Water ; 10 - 20 °C
1.2 16 h, 15 psi, 10 - 20 °C

Reference

: Preparation of spiroaminoindene piperidines as Shp2 phosphatase inhibitors for the treatment of disorders associated with SHP2 deregulation

, World Intellectual Property Organization, , ,

Production Method 4

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; -20 °C; 3 h, rt

Reference

: Preparation of spiro compounds as Map4K1 inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 6 h, rt

Reference

: Preparation of imidazo[1,2-a]pyridines and imidazo[1,2-b]pyridazines as PI-3 kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

947249-13-0

Reaction Conditions

Reference

: Preparation of imidazole compounds as Raf kinase inhibitors for treating cancer

, United States, , ,

Production Method 7

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 min, 0 °C; 20 min, 0 °C

Reference

: Preparation of pyrazole derivatives and uses thereof as inhibitors of DLK

, World Intellectual Property Organization, , ,

Production Method 8

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 min, 0 °C; 20 min, 0 °C

Reference

: Preparation of bipyrimidinamine derivatives and analogs for use in the treatment of neurodegenerative diseases

, World Intellectual Property Organization, , ,

Production Method 9

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 3 min, 0 °C; 20 min, 0 °C

Reference

: Preparation of pyrazolylpyridinamine derivatives for use as DLK inhibitors

, World Intellectual Property Organization, , ,

Production Method 10

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 12 h, 25 °C

Reference

: Piperidin-1-yl-N-pyridin-3-yl-2-oxoacetamide derivatives useful for the treatment of MTAP-deficient and/or MT-A accumulating cancers and their preparation

, World Intellectual Property Organization, , ,

Production Method 11

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 10 min, 0 °C; 10 min, 0 °C

Reference

: Preparation of substituted imidazoles and oxazoles as Raf kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 12

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 0 °C
1.2 Reagents: Sodium bisulfite Solvents: Water ; neutralized

Reference

: Process for the preparation of biheteroaryl compounds and crystal forms thereof

, World Intellectual Property Organization, , ,

Production Method 13

947249-14-1

947249-13-0

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile ; 5 h, 0 - 10 °C; 10 min, 0 °C

Reference

: Preparation of pyridinylimidazolylpyrimidine derivatives and analogs for use as Raf kinase modulators

, World Intellectual Property Organization, , ,